Cas no 928708-23-0 (ASISCHEM D29221)

• Product Name: ASISCHEM D29221
• CAS No: 928708-23-0
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 892244
• PubChem ID: 17608662
• Update Time: 2025-04-19

ASISCHEM D29221 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM D29221
• AKOS000295623
• 928708-23-0

• Inchi： 1S/C13H11ClN2O3/c1-8-5-10(7-17)9(2)15(8)13-6-11(16(18)19)3-4-12(13)14/h3-7H,1-2H3
• InChI Key： UUXQSURJWWRUCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1C(C)=CC(C=O)=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.04600
• Monoisotopic Mass: 278.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.82000
• LogP: 3.99140